Cas no 1396966-01-0 (3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid)
3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid
- EN300-03929
- Z85881802
- SMR000370839
- MLS000760739
- (Thiophene-2-carbonyl)tryptophan
- 3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid
- Enamine_001796
- 3-(1H-indol-3-yl)-2-(thiophene-2-carbonylamino)propanoic acid
- (Thiophene-2-carbonyl)-l-tryptophan
- AKOS016051014
- AKOS000116780
- HMS1399B14
- 1396966-01-0
- Oprea1_272048
- CS-0344654
- HMS2640E05
- CHEMBL1502908
- 3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoicacid
-
- Inchi: 1S/C16H14N2O3S/c19-15(14-6-3-7-22-14)18-13(16(20)21)8-10-9-17-12-5-2-1-4-11(10)12/h1-7,9,13,17H,8H2,(H,18,19)(H,20,21)
- InChI Key: VNGXKEANYZLWEY-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC(C(=O)O)CC1=CNC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 314.07251349Da
- Monoisotopic Mass: 314.07251349Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 110Ų
3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM476993-250mg |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 95%+ | 250mg |
$140 | 2023-01-19 | |
| Chemenu | CM476993-500mg |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 95%+ | 500mg |
$232 | 2023-01-19 | |
| Chemenu | CM476993-1g |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 95%+ | 1g |
$340 | 2023-01-19 | |
| 1PlusChem | 1P019I2B-50mg |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 91% | 50mg |
$111.00 | 2025-03-03 | |
| 1PlusChem | 1P019I2B-100mg |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 91% | 100mg |
$140.00 | 2025-03-03 | |
| 1PlusChem | 1P019I2B-250mg |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 91% | 250mg |
$171.00 | 2025-03-03 | |
| 1PlusChem | 1P019I2B-500mg |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 91% | 500mg |
$270.00 | 2025-03-03 | |
| 1PlusChem | 1P019I2B-1g |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 91% | 1g |
$368.00 | 2025-03-03 | |
| 1PlusChem | 1P019I2B-2.5g |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 91% | 2.5g |
$684.00 | 2025-03-03 | |
| 1PlusChem | 1P019I2B-5g |
3-(1H-indol-3-yl)-2-[(thiophen-2-yl)formamido]propanoic acid |
1396966-01-0 | 91% | 5g |
$981.00 | 2025-03-03 |
3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid
Comprehensive Overview of 3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid (CAS No. 1396966-01-0)
3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid (CAS No. 1396966-01-0) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule combines an indole moiety with a thiophene carbonyl group, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the context of neurodegenerative diseases and metabolic disorders.
The compound's molecular structure features a propionic acid backbone, which is known for its versatility in drug design. The presence of the indole ring and thiophene carbonyl group enhances its binding affinity to biological targets, such as enzymes and receptors. This has led to its exploration in the development of small-molecule inhibitors and modulators, particularly in the realm of signal transduction pathways. Given the growing interest in personalized medicine, this compound's unique properties align well with the demand for targeted therapies.
In recent years, the scientific community has focused on the synthetic routes and derivatization of 3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid. Advances in green chemistry have enabled more efficient and sustainable production methods, reducing environmental impact. Additionally, its pharmacokinetic properties, such as solubility and bioavailability, are being optimized to improve its therapeutic potential. These efforts are particularly relevant in the context of drug repurposing, a strategy that has gained traction due to its cost-effectiveness and accelerated development timelines.
The compound's relevance extends to biomarker research and diagnostic applications. Its ability to interact with specific proteins and enzymes makes it a valuable tool for studying disease mechanisms. For instance, it has been investigated in the context of inflammatory markers and oxidative stress, both of which are critical areas in chronic disease research. As the demand for precision medicine grows, compounds like 3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid are expected to play a pivotal role in advancing our understanding of complex biological systems.
From a commercial perspective, the compound is of interest to pharmaceutical companies and research institutions alike. Its potential applications span drug development, biochemical assays, and material science. With the rise of AI-driven drug discovery, the integration of computational tools has further accelerated the exploration of its properties. This aligns with the broader trend of leveraging machine learning to identify novel compounds and optimize existing ones.
In conclusion, 3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid (CAS No. 1396966-01-0) represents a fascinating area of research with broad implications for healthcare and biotechnology. Its unique structure and functional groups make it a versatile candidate for multiple applications, from therapeutics to diagnostics. As scientific advancements continue, this compound is poised to contribute significantly to the next generation of innovative solutions in the life sciences.
1396966-01-0 (3-(1H-Indol-3-yl)-2-[(thiophene-2-carbonyl)-amino]-propionic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)